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Compound of Interest

Compound Name: 2,4-Dinitrophenyl acetate

Cat. No.: B1203105 Get Quote

Essential Safety and Handling Guide for 2,4-
Dinitrophenyl Acetate
This guide provides immediate safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling 2,4-Dinitrophenyl acetate. The

following procedures are critical for minimizing risks and ensuring a safe laboratory

environment.

1. Hazard Assessment and Control

2,4-Dinitrophenyl acetate is a chemical that requires careful handling due to its potential

hazards. Based on data from similar dinitrophenyl compounds, it should be treated as a

substance that may cause skin, eye, and respiratory tract irritation.[1] Some related compounds

are classified as acutely toxic, flammable, and potentially explosive under specific conditions,

such as when dry or heated.[2] Therefore, a conservative approach to handling, assuming high

toxicity and potential for irritation, is recommended.

2. Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is essential to prevent exposure. The following

PPE must be worn at all times when handling 2,4-Dinitrophenyl acetate:
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Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should also

be worn where there is a risk of splashing.

Skin Protection:

Gloves: Double-gloving with nitrile gloves is required.[2] Gloves must be inspected before

use and changed immediately upon any sign of contamination.

Lab Coat: A flame-retardant and chemically resistant lab coat is necessary.

Clothing: Long pants and closed-toe shoes are mandatory.

Respiratory Protection: All work with 2,4-Dinitrophenyl acetate should be conducted within

a certified chemical fume hood to prevent inhalation of dust or vapors.[2] If exposure limits

are exceeded, a full-face respirator should be used.[3]

Quantitative Data Summary

Property Value Source

Appearance
Yellow to orange crystalline

powder
[4]

Molecular Formula C₈H₆N₂O₆ [3][4]

Molecular Weight 226.14 g/mol [3][4]

State at Room Temperature Solid [4]

Solubility

Insoluble in water; soluble in

organic solvents like ethyl

acetate, acetone, and

benzene.

[4]

3. Operational Plan: Step-by-Step Handling Procedure

A systematic workflow is crucial for the safe handling of 2,4-Dinitrophenyl acetate. The

following diagram and steps outline the standard operating procedure.
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Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Verify Fume Hood Functionality

Gather All Necessary Materials

Ensure Spill Kit is Accessible

Weigh Compound in Fume Hood

Dissolve/Use in Reaction

Label All Containers

Decontaminate Work Area

Dispose of Waste Properly

Remove PPE

Wash Hands Thoroughly
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Waste Collection

Temporary Storage

Final Disposal

Solid Waste in Labeled Container

Store in Designated Satellite Accumulation Area

Liquid Waste in Labeled Container Contaminated PPE in Separate Labeled Bag

Arrange for Pickup by EHS

Complete Hazardous Waste Manifest

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1203105#personal-protective-equipment-for-
handling-2-4-dinitrophenyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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